2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide

• IUPAC Name: [(Z)-[1-amino-2-(2,4-dichlorophenyl)ethylidene]amino] 4-phenoxybutanoate
• InChI: InChI=1S/C18H18Cl2N2O3/c19-14-9-8-13(16(20)12-14)11-17(21)22-25-18(23)7-4-10-24-15-5-2-1-3-6-15/h1-3,5-6,8-9,12H,4,7,10-11H2,(H2,21,22)
• InChI Key: DVCGFZQIAQIBSV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCCC(=O)ON=C(CC2=C(C=C(C=C2)Cl)Cl)N
• Isomeric SMILES: C1=CC=C(C=C1)OCCCC(=O)O/N=C(/CC2=C(C=C(C=C2)Cl)Cl)\N
• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol

Description

2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. This chemical compound is widely used in scientific research to study the physiological and biochemical effects of adenosine signaling pathways.

Mechanism of Action

2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide works by binding to the adenosine A1 receptor and preventing adenosine from binding to the receptor. This blocks the downstream signaling pathways that are activated by the adenosine A1 receptor, leading to a reduction in the physiological effects of adenosine. 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide is a competitive antagonist, which means that it competes with adenosine for binding to the receptor.
Biochemical and Physiological Effects:
2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide has been shown to have a variety of biochemical and physiological effects. In animal studies, 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide has been shown to reduce the effects of adenosine on heart rate, blood pressure, and neurotransmitter release. 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide has also been shown to reduce the effects of adenosine on pain perception and cognitive function. These effects are thought to be due to the selective blockade of the adenosine A1 receptor by 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide.

Advantages and Limitations for Lab Experiments

2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide has several advantages for use in lab experiments. It is a highly selective antagonist of the adenosine A1 receptor, which means that it can be used to study the effects of adenosine signaling pathways without affecting other adenosine receptor subtypes. 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide is also relatively stable and can be stored for long periods of time without significant degradation. However, there are also limitations to using 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide in lab experiments. It is a complex molecule to synthesize, which can make it expensive and time-consuming to produce. Additionally, 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide has a relatively short half-life, which means that it may need to be administered frequently during experiments.

Future Directions

There are several future directions for research on 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide. One area of interest is the role of adenosine signaling pathways in the development of neurological disorders, such as Alzheimer's disease and Parkinson's disease. 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide may be a useful tool for studying the effects of adenosine on these disorders and for developing new treatments. Another area of interest is the development of new adenosine receptor antagonists that are more selective and have longer half-lives than 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide. These compounds may be useful for studying the physiological effects of adenosine signaling pathways in vivo and for developing new treatments for adenosine-related disorders.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide involves several steps, including the reaction of 2,4-dichlorophenyl isocyanate with 4-phenoxybutyric acid to form an intermediate, which is then reacted with ethylenediamine to produce the final product. The synthesis of 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide is a complex process that requires careful attention to detail and a high level of expertise in organic chemistry.

Scientific Research Applications

2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide is widely used in scientific research to study the adenosine signaling pathway. Adenosine is a signaling molecule that plays an important role in many physiological processes, including the regulation of blood flow, heart rate, and neurotransmitter release. The adenosine A1 receptor is one of four adenosine receptor subtypes and is involved in the regulation of sleep, pain perception, and cognitive function. 2-(2,4-dichlorophenyl)-N'-[(4-phenoxybutanoyl)oxy]ethanimidamide is a selective antagonist of the adenosine A1 receptor, which means that it can block the effects of adenosine on this receptor without affecting other adenosine receptor subtypes.